Cas no 2306271-61-2 (1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid)
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylic acid, 1-[(methylsulfonyl)methyl]-
- 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid
-
- Inchi: 1S/C6H8N2O4S/c1-13(11,12)4-8-3-5(2-7-8)6(9)10/h2-3H,4H2,1H3,(H,9,10)
- InChI Key: MNSDGQZAFSBZFP-UHFFFAOYSA-N
- SMILES: N1(CS(C)(=O)=O)C=C(C(O)=O)C=N1
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9770-100MG |
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid |
2306271-61-2 | 95% | 100MG |
¥ 1,280.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9770-250MG |
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid |
2306271-61-2 | 95% | 250MG |
¥ 2,052.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9770-500MG |
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid |
2306271-61-2 | 95% | 500MG |
¥ 3,418.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9770-1G |
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid |
2306271-61-2 | 95% | 1g |
¥ 5,121.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9770-5G |
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid |
2306271-61-2 | 95% | 5g |
¥ 15,364.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9770-10G |
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid |
2306271-61-2 | 95% | 10g |
¥ 25,608.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9770-100mg |
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid |
2306271-61-2 | 95% | 100mg |
¥1280.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9770-250mg |
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid |
2306271-61-2 | 95% | 250mg |
¥2052.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9770-500mg |
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid |
2306271-61-2 | 95% | 500mg |
¥3419.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9770-1g |
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid |
2306271-61-2 | 95% | 1g |
¥5121.0 | 2024-04-22 |
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid
Introduction to 1-(Methylsulfonylmethyl)pyrazole-4-carboxylic Acid (CAS No. 2306271-61-2)
1-(Methylsulfonylmethyl)pyrazole-4-carboxylic acid (CAS No. 2306271-61-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.
The chemical structure of 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid consists of a pyrazole ring substituted with a methylsulfonylmethyl group and a carboxylic acid moiety. The pyrazole ring, known for its biological activity and pharmacological properties, serves as a key scaffold in many bioactive molecules. The presence of the methylsulfonylmethyl group adds to the compound's reactivity and stability, making it an attractive candidate for further investigation.
Recent studies have highlighted the multifaceted biological activities of 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.
Another promising application of 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid is in the field of cancer research. Preclinical studies have shown that this compound exhibits potent antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.
In addition to its anti-inflammatory and anticancer properties, 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid has also been explored for its potential neuroprotective effects. Research indicates that this compound can reduce oxidative stress and inhibit apoptosis in neuronal cells, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
The synthesis of 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid involves several well-established chemical reactions. One common synthetic route starts with the reaction of 4-pyrazolecarboxylic acid with methyl methanesulfonate to form the desired product. This method provides high yields and purity, making it suitable for large-scale production.
To further enhance the therapeutic potential of 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid, researchers are exploring various prodrug strategies. Prodrugs are biologically inactive derivatives that are converted into active drugs within the body through metabolic processes. By designing prodrugs of 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid, scientists aim to improve its pharmacokinetic properties, such as solubility, stability, and bioavailability.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing to phase II trials, where the therapeutic benefits will be more rigorously assessed.
In conclusion, 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid (CAS No. 2306271-61-2) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and multifaceted biological activities make it an exciting target for further research and development. As more studies are conducted, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.
2306271-61-2 (1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)